(Z)-N-(4-(4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)thiazolidin-3-yl)phenyl)acetamide

• IUPAC Name: N-[4-[(5Z)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C21H20N2O5S2/c1-12(24)22-14-5-7-15(8-6-14)23-20(25)18(30-21(23)29)11-13-9-16(26-2)19(28-4)17(10-13)27-3/h5-11H,1-4H3,(H,22,24)/b18-11-
• InChI Key: HKSMMECTIDTHMY-WQRHYEAKSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)SC2=S
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/SC2=S
• Molecular Formula: C21H20N2O5S2
• Molecular Weight: 444.5 g/mol

Description

(Z)-N-(4-(4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)thiazolidin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H20N2O5S2 and its molecular weight is 444.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds with a thiazolidin-4-one core, similar to the specified chemical, have been synthesized and evaluated for their potential antimicrobial and antitumor activities. These compounds have demonstrated varying degrees of efficacy against bacteria, mycobacteria, fungi, and several tumor cell lines. For example, derivatives have shown significant activity against Mycobacterium tuberculosis, non-tuberculous mycobacteria, and methicillin-resistant Staphylococcus aureus (MRSA) with minimal inhibitory concentrations indicating potent antimicrobial properties. Additionally, some derivatives exhibited notable antitumor activities against human colon carcinoma, breast carcinoma, and leukemia cells, highlighting their potential in cancer research (Krátký, Vinšová, & Stolaříková, 2017); (El-Shenawy, 2016).

Synthesis and Structural Analysis

The synthesis of these compounds involves various chemical reactions, leading to derivatives with diverse biological activities. Structural modifications, such as incorporating different substituents, have shown to influence the antimicrobial and antitumor efficacy of these molecules. Crystal structure analysis of some derivatives has provided insights into their molecular configurations, which is crucial for understanding their biological interactions and for the rational design of new drugs (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Anti-inflammatory and Antioxidant Properties

Research has also explored the anti-inflammatory and antioxidant properties of thiazolidin-4-one derivatives. Some compounds have demonstrated significant anti-inflammatory activity, offering potential therapeutic options for conditions characterized by inflammation. Moreover, certain derivatives exhibited antioxidant properties, suggesting their utility in combating oxidative stress, which is a contributing factor to various chronic diseases (Sunder & Maleraju, 2013); (Ranganatha et al., 2014).